4-Cyclopropoxy-2-iodonicotinaldehyde
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Description
4-Cyclopropoxy-2-iodonicotinaldehyde is a nicotinaldehyde derivative characterized by a pyridine core substituted with a cyclopropoxy group at the 4-position, an iodine atom at the 2-position, and an aldehyde functional group at the 3-position. This compound’s reactivity is influenced by its electron-withdrawing iodine atom, the steric effects of the cyclopropoxy group, and the aldehyde’s inherent electrophilicity.
Properties
Molecular Formula |
C9H8INO2 |
|---|---|
Molecular Weight |
289.07 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-iodopyridine-3-carbaldehyde |
InChI |
InChI=1S/C9H8INO2/c10-9-7(5-12)8(3-4-11-9)13-6-1-2-6/h3-6H,1-2H2 |
InChI Key |
FTRADDUNTYOWMH-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=NC=C2)I)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method is the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl or vinyl boronic acid and an aryl or vinyl halide . This method is favored due to its mild reaction conditions and high functional group tolerance.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-2-iodonicotinaldehyde may involve large-scale Suzuki-Miyaura coupling reactions, utilizing optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-2-iodonicotinaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)
Substitution: Nucleophiles such as amines, thiols, or alkoxides
Major Products Formed
Oxidation: 4-Cyclopropoxy-2-iodonicotinic acid
Reduction: 4-Cyclopropoxy-2-iodonicotinalcohol
Substitution: Various substituted derivatives depending on the nucleophile used
Scientific Research Applications
4-Cyclopropoxy-2-iodonicotinaldehyde has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific biological targets.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-iodonicotinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially modulating their activity. Additionally, the iodine atom and cyclopropoxy group may contribute to the compound’s binding affinity and specificity for certain biological targets .
Comparison with Similar Compounds
Key Observations:
- Functional Diversity: The target compound’s aldehyde group contrasts with the carboxylic acid in , the hydrazone in , and the phosphonothiolate in . These differences significantly alter reactivity (e.g., nucleophilic aldehyde vs. acidic carboxylic acid).
- Halogen Presence: The iodine atom in the target compound (vs.
Key Observations:
- Data Gaps : The target compound lacks explicit hazard data in the evidence, necessitating caution due to its aldehyde and iodine moieties.
- Toxicological Uncertainty: Compounds like highlight the need for rigorous toxicological profiling, especially for novel derivatives.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
